Metconazole-d6
Metconazole-d6
Metconazole is a member of the class of cyclopentanols carrying 1,2,4-triazol-1-ylmethyl and 4-chlorobenzyl and geminal dimethyl substituents at positions 1, 2 and 5 respectively. Used to control a range of fungal infections including alternaria, rusts, fusarium and septoria diseases. It has a role as an EC 1.14.13.70 (sterol 14alpha-demethylase) inhibitor and an antifungal agrochemical. It is a member of cyclopentanols, a member of monochlorobenzenes, a tertiary alcohol, a member of triazoles, a conazole fungicide and a triazole fungicide.
Brand Name:
Vulcanchem
CAS No.:
125116-23-6
VCID:
VC0041703
InChI:
InChI=1S/C17H22ClN3O/c1-16(2)8-7-14(9-13-3-5-15(18)6-4-13)17(16,22)10-21-12-19-11-20-21/h3-6,11-12,14,22H,7-10H2,1-2H3
SMILES:
CC1(CCC(C1(CN2C=NC=N2)O)CC3=CC=C(C=C3)Cl)C
Molecular Formula:
C₁₇H₁₆D₆ClN₃O
Molecular Weight:
319.8 g/mol
Metconazole-d6
CAS No.: 125116-23-6
Reference Standards
VCID: VC0041703
Molecular Formula: C₁₇H₁₆D₆ClN₃O
Molecular Weight: 319.8 g/mol
| CAS No. | 125116-23-6 |
|---|---|
| Product Name | Metconazole-d6 |
| Molecular Formula | C₁₇H₁₆D₆ClN₃O |
| Molecular Weight | 319.8 g/mol |
| IUPAC Name | 5-[(4-chlorophenyl)methyl]-2,2-dimethyl-1-(1,2,4-triazol-1-ylmethyl)cyclopentan-1-ol |
| Standard InChI | InChI=1S/C17H22ClN3O/c1-16(2)8-7-14(9-13-3-5-15(18)6-4-13)17(16,22)10-21-12-19-11-20-21/h3-6,11-12,14,22H,7-10H2,1-2H3 |
| Standard InChIKey | XWPZUHJBOLQNMN-UHFFFAOYSA-N |
| SMILES | CC1(CCC(C1(CN2C=NC=N2)O)CC3=CC=C(C=C3)Cl)C |
| Canonical SMILES | CC1(CCC(C1(CN2C=NC=N2)O)CC3=CC=C(C=C3)Cl)C |
| Melting Point | 111.5 °C |
| Description | Metconazole is a member of the class of cyclopentanols carrying 1,2,4-triazol-1-ylmethyl and 4-chlorobenzyl and geminal dimethyl substituents at positions 1, 2 and 5 respectively. Used to control a range of fungal infections including alternaria, rusts, fusarium and septoria diseases. It has a role as an EC 1.14.13.70 (sterol 14alpha-demethylase) inhibitor and an antifungal agrochemical. It is a member of cyclopentanols, a member of monochlorobenzenes, a tertiary alcohol, a member of triazoles, a conazole fungicide and a triazole fungicide. |
| Solubility | 4.69e-05 M |
| Synonyms | (1S,5R)-5-((4-chlorophenyl)methyl)-2,2-dimethyl-1-(1,2,4-triazol-1-ylmethyl)cyclopentan-1-ol 5-((4-chlorophenyl)methyl)-2,2-dimethyl-1-(1,2,4-triazol-1-ylmethyl)cyclopentan-1-ol cis-metconazole metconazole |
| Vapor Pressure | 9.23e-08 mmHg |
| PubChem Compound | 86210 |
| Last Modified | Nov 11 2021 |
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